Cas no 1150561-69-5 (4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester)

• Product Name: 4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester
• CAS No: 1150561-69-5
• MF: C₁₇H₂₅BN₂O₃
• MW: 316.203004598618
• MDL: MFCD12026104
• CID: 856827
• PubChem ID: 46739522
• Update Time: 2025-06-13

4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine-1-carbaldehyde
• 4-(4-Formylpiperazinyl)phenylboronic acid, pinacol ester
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine-1-carbaldehyde
• 4-(4-Formylpiperazinyl)phenylboronic acid,pinacol ester
• 1-Piperazinecarboxaldehyde, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• AKOS015999746
• AWB56169
• CS-0174606
• SCHEMBL14167594
• MFCD12026104
• BS-19444
• 4-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-PHENYL)PIPERAZINE-1-CARBALDEHYDE
• DTXSID30675124
• J-003239
• 1150561-69-5
• 4-(4-Formylpiperazinyl)phenylboronic acid pinacol ester
• F80342
• 4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD12026104
• Inchi： 1S/C17H25BN2O3/c1-16(2)17(3,4)23-18(22-16)14-5-7-15(8-6-14)20-11-9-19(13-21)10-12-20/h5-8,13H,9-12H2,1-4H3
• InChI Key： JGUHLQZHMYZBJF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N2CCN(C=O)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 316.19600
• Monoisotopic Mass: 316.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 42.01000
• LogP: 1.90300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester

Comprehensive Overview of 4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester (CAS No. 1150561-69-5)

4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester (CAS No. 1150561-69-5) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its piperazinyl and phenylboronic ester functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and bioconjugation techniques. Its unique structure enables efficient C-C bond formation, making it indispensable for constructing complex molecular architectures.

In recent years, the demand for boronic acid-based reagents like 4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester has surged due to their applications in targeted drug delivery and proteolysis-targeting chimeras (PROTACs). Researchers frequently search for "boronic ester stability" or "piperazine derivatives in medicinal chemistry," reflecting the compound's relevance in cutting-edge therapies. Its pinacol ester moiety enhances stability under physiological conditions, addressing common challenges in biocompatibility and synthetic efficiency.

The compound’s formyl group offers a reactive handle for further functionalization, aligning with trends in click chemistry and bioorthogonal labeling. This feature is particularly valuable in antibody-drug conjugate (ADC) development, where precise ligand conjugation is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

From an industrial perspective, CAS No. 1150561-69-5 is synthesized via optimized routes to ensure scalability and cost-effectiveness. Environmental considerations, such as "green chemistry in boronic acid synthesis," are increasingly addressed through solvent-free or aqueous-phase protocols. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening.

In summary, 4-(4-Formylpiperazinyl)phenylboronic Acid Pinacol Ester exemplifies the intersection of synthetic innovation and therapeutic potential. Its multifaceted applications—from catalysis to biomarker detection—underscore its importance in advancing precision medicine and smart materials. As research evolves, this compound continues to inspire solutions for unmet needs in oncology, neurodegenerative diseases, and beyond.